REACTION_CXSMILES
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[Br:1][C:2]1[CH:7]=[CH:6][C:5](I)=[CH:4][N:3]=1.[C:9]([Si:11]([CH3:14])([CH3:13])[CH3:12])#[CH:10].C(N(CC)CC)C>C1COCC1.C1C=CC(P(C2C=CC=CC=2)C2C=CC=CC=2)=CC=1.C1C=CC(P(C2C=CC=CC=2)C2C=CC=CC=2)=CC=1.Cl[Pd]Cl.[Cu]I>[Br:1][C:2]1[CH:7]=[CH:6][C:5]([C:10]#[C:9][Si:11]([CH3:14])([CH3:13])[CH3:12])=[CH:4][N:3]=1 |f:4.5.6|
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Name
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Quantity
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2.5 g
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Type
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reactant
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Smiles
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BrC1=NC=C(C=C1)I
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Name
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Quantity
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50 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Name
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Quantity
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1.34 mL
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Type
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reactant
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Smiles
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C(#C)[Si](C)(C)C
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Name
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Quantity
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2.44 mL
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Type
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reactant
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Smiles
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C(C)N(CC)CC
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Name
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Bis-(triphenylphosphine)-palladium(II)dichloride
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Quantity
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618 mg
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Type
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catalyst
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Smiles
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C1=CC=C(C=C1)P(C2=CC=CC=C2)C3=CC=CC=C3.C1=CC=C(C=C1)P(C2=CC=CC=C2)C3=CC=CC=C3.Cl[Pd]Cl
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Name
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copper(I)iodide
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Quantity
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84 mg
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Type
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catalyst
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Smiles
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[Cu]I
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Control Type
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UNSPECIFIED
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Setpoint
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50 °C
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Type
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CUSTOM
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Details
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the mixture was stirred for 3 hours at 50° C
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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TEMPERATURE
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Details
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The reaction mixture was cooled
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Type
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CUSTOM
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Details
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evaporated to dryness
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Type
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CUSTOM
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Details
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The crude product was purified by flash chromatography on silica gel
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Type
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WASH
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Details
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eluting with an ethyl acetate
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Reaction Time |
3 h |
Name
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Type
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product
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Smiles
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BrC1=NC=C(C=C1)C#C[Si](C)(C)C
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Type | Value | Analysis |
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AMOUNT: AMOUNT | 7.7 mmol | |
AMOUNT: MASS | 1.95 g | |
YIELD: PERCENTYIELD | 87% | |
YIELD: CALCULATEDPERCENTYIELD | 87.5% |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |